N-[1-(4-methylbenzyl)cyclopropyl]-5-(phenoxymethyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[1-[(4-methylphenyl)methyl]cyclopropyl]-5-(phenoxymethyl)-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C22H23N3O2/c1-16-7-9-17(10-8-16)14-22(11-12-22)23-21(26)20-13-18(24-25-20)15-27-19-5-3-2-4-6-19/h2-10,13H,11-12,14-15H2,1H3,(H,23,26)(H,24,25)
• InChI Key: PZNJVSFBALGALT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2(CC2)NC(=O)C3=NNC(=C3)COC4=CC=CC=C4
• Molecular Formula: C22H23N3O2
• Molecular Weight: 361.4 g/mol

Description

The compound “N-[1-(4-methylbenzyl)cyclopropyl]-5-(phenoxymethyl)-1H-pyrazole-3-carboxamide” is a complex organic molecule. It contains a pyrazole ring, which is a type of aromatic heterocycle with two nitrogen atoms. The compound also has a cyclopropyl group (a three-carbon ring), a phenoxymethyl group (a phenol ring attached to a methyl group), and a carboxamide group (a carbonyl group attached to an amine). The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic pyrazole ring and the phenyl ring in the phenoxymethyl group could contribute to the compound’s stability and reactivity. The cyclopropyl group, being a strained ring, could also influence the compound’s reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. The pyrazole ring, for example, might undergo electrophilic substitution reactions. The carboxamide group could participate in hydrolysis reactions, and the cyclopropyl group might undergo ring-opening reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polar carboxamide group and the nonpolar aromatic rings. Its melting and boiling points would depend on the strength of the intermolecular forces in the compound.

Future Directions

The future research directions for this compound could involve studying its reactivity, exploring its potential applications (for example, in medicine or materials science), and developing more efficient methods for its synthesis.